Cas no 2229124-50-7 (2-(1-ethynylcyclopropyl)-4-fluoro-1-methoxybenzene)

• Product Name: 2-(1-ethynylcyclopropyl)-4-fluoro-1-methoxybenzene
• CAS No: 2229124-50-7
• MF: C₁₂H₁₁FO
• MW: 190.213546991348
• CID: 6300696
• PubChem ID: 165689129
• Update Time: 2025-07-19

2-(1-ethynylcyclopropyl)-4-fluoro-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethynylcyclopropyl)-4-fluoro-1-methoxybenzene
• 2229124-50-7
• EN300-1766404

• Inchi： 1S/C12H11FO/c1-3-12(6-7-12)10-8-9(13)4-5-11(10)14-2/h1,4-5,8H,6-7H2,2H3
• InChI Key： NXRZYLBUWCUHNS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(C#C)CC1)OC

Computed Properties

• Exact Mass: 190.079393132g/mol
• Monoisotopic Mass: 190.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(1-ethynylcyclopropyl)-4-fluoro-1-methoxybenzene

Recent Advances in the Study of 2-(1-Ethynylcyclopropyl)-4-fluoro-1-methoxybenzene (CAS: 2229124-50-7)

In recent years, the compound 2-(1-ethynylcyclopropyl)-4-fluoro-1-methoxybenzene (CAS: 2229124-50-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique ethynylcyclopropyl and fluoro-methoxybenzene moieties, has shown promising potential in various therapeutic applications. The following research briefing synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.

The synthesis of 2-(1-ethynylcyclopropyl)-4-fluoro-1-methoxybenzene has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient construction of the ethynylcyclopropyl group. These synthetic advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. Recent in vitro studies have revealed its inhibitory effects on cytochrome P450 enzymes, which play a crucial role in drug metabolism. This property suggests potential applications in drug-drug interaction studies and the development of combination therapies. Additionally, preliminary data indicate that 2-(1-ethynylcyclopropyl)-4-fluoro-1-methoxybenzene may exhibit anti-inflammatory and anticancer properties, though further mechanistic studies are required to validate these findings.

In the context of drug discovery, the compound's unique structural features have made it a valuable scaffold for the design of novel therapeutics. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications that can enhance its pharmacological profile. For instance, introducing electron-withdrawing groups at specific positions has been shown to improve binding affinity to target proteins.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-ethynylcyclopropyl)-4-fluoro-1-methoxybenzene. Pharmacokinetic studies have indicated moderate bioavailability, necessitating further optimization of its formulation. Moreover, comprehensive toxicological assessments are underway to evaluate its safety profile in animal models. These studies are essential for determining the compound's suitability for human trials.

In conclusion, 2-(1-ethynylcyclopropyl)-4-fluoro-1-methoxybenzene represents a compelling candidate for further investigation in the pharmaceutical and chemical biology fields. Its versatile applications, ranging from enzyme modulation to potential anticancer effects, underscore its therapeutic potential. Continued research efforts will be crucial in unlocking its full clinical value and addressing existing limitations.